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Compound of Interest

Methyl 2-(4-
Compound Name:
isobutylphenyl)propanoate

Cat. No.: B128712

CAS Number: 61566-34-5[1]

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Methyl 2-(4-
isobutylphenyl)propanoate, an ester derivative of the widely-used non-steroidal anti-
inflammatory drug (NSAID), ibuprofen. This document collates critical data including its
physicochemical properties, detailed synthesis protocols, spectroscopic characterization, and
insights into its biological relevance, primarily as a precursor and a metabolite of ibuprofen.

Physicochemical and Spectroscopic Data

Methyl 2-(4-isobutylphenyl)propanoate, also known as Ibuprofen Methyl Ester, is a
derivative where the carboxylic acid group of ibuprofen is esterified.[2][3] This modification
alters its physicochemical properties, which are summarized below.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 61566-34-5 [1]
Molecular Formula C14H2002 [2][4]
Molecular Weight 220.31 g/mol [11[2]
methyl 2-[4-(2-
IUPAC Name methylpropyl)phenyllpropanoat  [2]
e
Appearance Colorless to pale yellow liquid
Ibuprofen Methyl Ester, Motrin
Synonyms [21[3]
methyl ester
Table 2: Spectroscopic Data
Spectroscopy Data Reference

1H NMR (CDCls)

o (ppm): 7.25-7.20 (m, 2H),
6.87-6.82 (m, 2H), 3.79 (s,
3H), 3.69 (s, 3H), 2.90 (t, J =
7.8 Hz, 2H), 2.60 (t, J = 7.8 Hz,
2H)

[5]

13C NMR (CDCls)

o (ppm): 174.64, 140.80,
128.67, 127.56, 45.65, 36.06,
31.08, 18.70, 14.30

[5]

Mass Spectrometry (GC-MS)

Molecular lon Peak (M+): m/z
220. Key Fragments: 177, 161

[2]

Infrared (IR)

Characteristic peaks for C=0
stretch of an ester (around
1743 cm™1), C-O stretch
(around 1200 cm~1), and C-H
stretches from the alkyl and

aromatic groups.

[6]
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Synthesis and Experimental Protocols

The primary route for the synthesis of Methyl 2-(4-isobutylphenyl)propanoate is through the

esterification of its parent compound, ibuprofen.

Fischer Esterification of lbuprofen

This standard method involves the reaction of ibuprofen with methanol in the presence of an

acid catalyst.

Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve
ibuprofen (1 equivalent) in an excess of methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
solution.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 8-12 hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).[7]

Work-up: After cooling to room temperature, neutralize the mixture with a saturated solution
of sodium bicarbonate.

Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude product. Further purification can be
achieved by column chromatography.
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Caption: Synthetic workflow for Methyl 2-(4-isobutylphenyl)propanoate.

Biological Activity and Mechanism of Action

As a derivative of ibuprofen, the biological activity of Methyl 2-(4-isobutylphenyl)propanoate
is intrinsically linked to its parent compound. Ibuprofen is a well-established non-selective
inhibitor of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8][9]

These enzymes are responsible for the conversion of arachidonic acid into prostaglandins,
which are key mediators of inflammation, pain, and fever.[9][10] By inhibiting COX enzymes,
ibuprofen and its derivatives can reduce the production of prostaglandins, thereby exerting their
anti-inflammatory, analgesic, and antipyretic effects.[9] While Methyl 2-(4-
isobutylphenyl)propanoate itself is not typically administered as a drug, it can be hydrolyzed
in vivo to ibuprofen, thus acting as a prodrug.
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Caption: Ibuprofen's mechanism of action via COX inhibition.

Applications in Research and Drug Development

Methyl 2-(4-isobutylphenyl)propanoate serves several key roles in the pharmaceutical
sciences:

o Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of other ibuprofen
derivatives. The ester group can be further modified to create novel compounds with
potentially different pharmacokinetic profiles or biological activities.

» Reference Standard: In analytical chemistry, it is used as a reference standard for the
detection and quantification of impurities in ibuprofen active pharmaceutical ingredients
(APIs) and formulated products.[3]

e Prodrug Research: The study of ibuprofen esters like this one contributes to the field of
prodrug design, where the aim is to improve drug delivery, reduce side effects, or enhance
the therapeutic efficacy of a parent drug.
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Conclusion

Methyl 2-(4-isobutylphenyl)propanoate is a significant compound in the context of ibuprofen-
related research and pharmaceutical development. Its well-defined chemical properties and
synthesis routes make it a valuable tool for chemists and pharmacologists. While its biological
activity is primarily understood through its conversion to ibuprofen, the ongoing exploration of
NSAID derivatives ensures that this and similar compounds will remain of interest to the
scientific community. This guide provides a foundational understanding for professionals
engaged in the study and application of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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